Cas no 1894677-16-7 (2-(1,1-Dioxidothiomorpholino)acetic acid hydrate)

• Product Name: 2-(1,1-Dioxidothiomorpholino)acetic acid hydrate
• CAS No: 1894677-16-7
• MF: C₆H₁₃NO₅S
• MW: 211.236120939255
• MDL: MFCD08273749
• CID: 4728112
• Update Time: 2023-08-15

2-(1,1-Dioxidothiomorpholino)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dioxidothiomorpholino)acetic acid hydrate
• Thiomorpholinoacetic acid 1,1-dioxide monohydrate
• (1,1-DIOXOTHIOMORPHOLINO)ACETIC ACID hydrate
• (1,1-DIOXOTHIOMORPHOLINO)ACETIC ACID MONOHYDRATE
• Thiomorpholinoacetic acid 1',1'-dioxide monohydrate

• MDL： MFCD08273749
• Inchi： 1S/C6H11NO4S.H2O/c8-6(9)5-7-1-3-12(10,11)4-2-7;/h1-5H2,(H,8,9);1H2
• InChI Key： KIPMGQHLUYMNMW-UHFFFAOYSA-N
• SMILES： S1(CCN(CC(=O)O)CC1)(=O)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives